Cas no 62617-00-9 (1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)-)
62617-00-9 structure
Product Name:1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)-
CAS No:62617-00-9
MF:C6F6N4S3
MW:338.276416778564
CID:437990
PubChem ID:71384572
Update Time:2025-04-19
1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-(trifluoromethyl)-5-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]sulfanyl]-1,3,4-thiadiazole
- 2,2'-Sulfanediylbis[5-(trifluoromethyl)-1,3,4-thiadiazole]
- UHQUXQAHPLLDBV-UHFFFAOYSA-N
- 62617-00-9
- DTXSID80806825
- 1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)-
-
- Inchi: 1S/C6F6N4S3/c7-5(8,9)1-13-15-3(17-1)19-4-16-14-2(18-4)6(10,11)12
- InChI Key: UHQUXQAHPLLDBV-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1C(F)(F)F)SC1=NN=C(C(F)(F)F)S1
Computed Properties
- Exact Mass: 337.9191
- Monoisotopic Mass: 337.91892851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 51.56
1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
62617-00-9 (1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk